(R)-BDP9066

• Molecular Formula: C20H24N6
• Molecular Weight: 348.4 g/mol
• InChI: InChI=1S/C20H24N6/c1-2-8-25-20(6-1)7-3-11-26(13-20)17-5-10-22-19-18(17)15(12-23-19)16-4-9-21-14-24-16/h4-5,9-10,12,14,25H,1-3,6-8,11,13H2,(H,22,23)/t20-/m0/s1
• InChIKey: UELSMLDRSQFVHG-FQEVSTJZSA-N

(R)-BDP9066: R-Enantiomer MRCK Inhibitor

(R)-BDP9066 (CAS 2284549-25-1) is the single R-enantiomer of the azaindole MRCK (myotonic dystrophy-related Cdc42-binding kinase) inhibitor chemotype, specifically claimed as Example 118 in patent WO2019034890A1 [1]. It is the stereochemical counterpart of the more extensively characterized BDP9066 (CAS 2226507-04-4; S-enantiomer/racemate) . The compound targets MRCKα and MRCKβ, kinases that regulate actin-myosin cytoskeleton organization and act downstream of Cdc42 GTPase to phosphorylate myosin light chain 2 (MLC2) [2]. (R)-BDP9066 exhibits lower MRCK inhibitory activity compared to its antipode, establishing its primary utility as a stereochemical control probe for dissecting enantiomer-specific pharmacology, validating on-target effects, and supporting patent-related MRCK research programs .

C Stereochemical control probe for MRCK pathway studies

E Single R-enantiomer of BDP9066 chemotype

V Enables enantiomer-specific target validation workflows

• [1] WO2019034890A1. Pyrrolo[2,3-b]pyridine compounds and their use in the treatment of cancer. Cancer Research Technology Limited. Filed 2018-08-17. Example 118. View Source
• [2] Unbekandt M, et al. Discovery of Potent and Selective MRCK Inhibitors with Therapeutic Effect on Skin Cancer. Cancer Res. 2018;78(8):2096–2114. doi:10.1158/0008-5472.CAN-17-2870. View Source

Why (R)-BDP9066 Is Not Interchangeable

MRCK-targeting compounds are not functionally interchangeable due to profound differences in stereochemical potency, kinome selectivity profiles, and MRCK-versus-ROCK discrimination. The (R)-enantiomer of BDP9066 displays lower MRCK inhibitory activity relative to the S-enantiomer , meaning that substitution with racemic BDP9066 or the more potent S-form would overestimate target engagement in experiments designed to use the R-form as a stereochemical control. Earlier-generation inhibitors such as BDP5290 exhibit only 4–10 nM Ki for MRCKα/β but retain significant ROCK activity (IC50 of 5 nM for ROCK1), whereas BDP9066 chemotypes achieve >100-fold cellular selectivity for MRCKβ over ROCK1/ROCK2 [1]. The dual ROCK/MRCK inhibitor DJ4 shows a completely inverted selectivity profile (ROCK1 IC50 = 5 nM; MRCKβ IC50 = 100 nM) [2]. Even within the same azaindole series, BDP8900 and BDP9066 exhibit divergent off-target kinase inhibition patterns across a 115-kinase panel [1]. Generic substitution without stereochemical and selectivity verification therefore introduces uncontrolled variables that confound target deconvolution and phenotypic interpretation.

! Stereochemical mismatch S-enantiomer or racemate overestimates target engagement relative to R-control, invalidating enantiomer-specific interpretation.

! Selectivity profile divergence Earlier inhibitors (BDP5290, DJ4) retain significant ROCK activity or inverted selectivity, confounding MRCK-specific pathway dissection.

! Off-target kinase fingerprint Even within the azaindole series (e.g., BDP8900), off-target hits like CDK2/9 or PKCα differ, requiring verification before generic replacement.

• [1] Unbekandt M, et al. Discovery of Potent and Selective MRCK Inhibitors with Therapeutic Effect on Skin Cancer. Cancer Res. 2018;78(8):2096–2114. doi:10.1158/0008-5472.CAN-17-2870. View Source
• [2] MedChemExpress. DJ4 (HY-125221) Product Datasheet. IC50 values: ROCK1 5 nM, ROCK2 50 nM, MRCKα 10 nM, MRCKβ 100 nM. View Source

Comparative Evidence for (R)-BDP9066

Enantiomer-Specific MRCK Inhibition

(R)-BDP9066 is explicitly described as having lower MRCK inhibitory activity compared to BDP9066 (CAS 2226507-04-4; the S-enantiomer or racemate) . BDP9066 (S) exhibits an IC50 of 64 nM for MRCKβ in SCC12 squamous cell carcinoma cells, with Ki values of 0.0136 nM for MRCKα and 0.0233 nM for MRCKβ determined in-house . While quantitative IC50/Ki values for the isolated (R)-enantiomer have not been disclosed in the public domain, the documented activity differential establishes (R)-BDP9066 as the less-active stereochemical control for target engagement experiments requiring enantiomer discrimination . The (R)-enantiomer is specifically claimed as Example 118 in WO2019034890A1 [1].

Enantiomer-Specific MRCK Inhibition

Directional comparison

R-enantiomer: lower activity
BDP9066 (S): MRCKβ IC50 64 nM, Ki MRCKα 0.0136 nM, MRCKβ 0.0233 nM

Supports enantiomer-controlled target validation

Magnitude not publicly quantified for isolated R-form

Evidence Dimension	MRCK inhibitory potency (direction of difference)
Target Compound Data	(R)-BDP9066: lower activity (quantitative IC50/Ki not publicly disclosed for isolated R-enantiomer)
Comparator Or Baseline	BDP9066 (S/racemate): MRCKβ IC50 = 64 nM (SCC12 cells); Ki MRCKα = 0.0136 nM, Ki MRCKβ = 0.0233 nM
Quantified Difference	Directional only — (R) < (S) in potency; magnitude not publicly quantified
Conditions	BDP9066 data: SCC12 squamous cell carcinoma cells; in-house recombinant kinase assays at 1 µM ATP

Why This Matters

For researchers requiring a stereochemically defined, lower-activity enantiomer as a negative control to validate that biological effects are enantiomer-specific rather than off-target-driven, (R)-BDP9066 is the only commercially available single R-enantiomer of this chemotype.

• [1] WO2019034890A1. Pyrrolo[2,3-b]pyridine compounds and their use in the treatment of cancer. Example 118. View Source

MRCK over ROCK Cellular Selectivity

The BDP9066 chemotype (S-enantiomer/racemate) demonstrates >100-fold cellular selectivity for MRCKβ over ROCK1 or ROCK2, measured using MDA MB 231 human breast cancer cells engineered with tetracycline-inducible MRCKβ, ROCK1, or ROCK2 kinase domains and monitoring myosin light chain phosphorylation (pMLC2) as the functional readout [1]. In enzymatic assays, calculated Ki values revealed 318- to 2371-fold greater affinity for MRCKα/β than for ROCK1/ROCK2 [1]. In contrast, the earlier MRCK inhibitor BDP5290 exhibits only 86-fold and 46-fold in vitro selectivity for MRCKβ over ROCK1 and ROCK2, respectively . The dual inhibitor DJ4 is ATP-competitive with IC50 values of 5 nM (ROCK1), 50 nM (ROCK2), 10 nM (MRCKα), and 100 nM (MRCKβ) — a selectivity profile that favors ROCK over MRCK [2].

MRCK over ROCK Cellular Selectivity

Cross-study comparable

BDP9066 chemotype: >100-fold selective (cellular)
BDP5290: 86/46-fold (ROCK1/ROCK2)
DJ4: ROCK1 5 nM, MRCKβ 100 nM

Confirms MRCK-specific pathway dissection over ROCK

ROCK co-inhibition risk varies markedly by chemotype

Evidence Dimension	Cellular selectivity: MRCKβ vs. ROCK1/ROCK2 (pMLC2 inhibition)
Target Compound Data	BDP9066 chemotype: >100-fold selective for MRCKβ over ROCK1/ROCK2 (cellular); 318–2371-fold (enzymatic Ki)
Comparator Or Baseline	BDP5290: 86-fold (ROCK1), 46-fold (ROCK2) in vitro selectivity; DJ4: IC50 ROCK1=5 nM, MRCKβ=100 nM (ROCK-favoring)
Quantified Difference	BDP9066 chemotype achieves >2× cellular selectivity over BDP5290 for ROCK1 discrimination; DJ4 has inverted selectivity (ROCK > MRCK)
Conditions	MDA MB 231 TetOn cells; pMLC2 immunofluorescence; 1 µM ATP in enzymatic assays

Why This Matters

Investigators seeking to dissect MRCK-specific biology without confounding ROCK inhibition must use the BDP9066 chemotype scaffold rather than BDP5290 or DJ4; (R)-BDP9066 provides the stereochemical control for confirming that observed selectivity is enantiomer-dependent.

• [1] Unbekandt M, et al. Discovery of Potent and Selective MRCK Inhibitors with Therapeutic Effect on Skin Cancer. Cancer Res. 2018;78(8):2096–2114. doi:10.1158/0008-5472.CAN-17-2870. View Source
• [2] MedChemExpress. DJ4 (HY-125221) Product Datasheet. IC50 values: ROCK1 5 nM, ROCK2 50 nM, MRCKα 10 nM, MRCKβ 100 nM. View Source

Kinome-Wide Selectivity Profiling

In a panel of 115 kinases screened at 1 µM, BDP9066 (S/racemate) inhibited >75% activity of only 7 kinases: ROCK1, ROCK2, CDK2/Cyclin A, CDK9/(Cyclin K or Cyclin T1), PKCα, TSSK1 (STK22D), and DMPK [1]. Dose-response follow-up assays calculated minimum fold-selectivity for MRCKβ of 27-fold over all other kinases tested [1]. In contrast, BDP8900 from the same series showed a minimum fold-selectivity for MRCKβ of 43-fold, with a partially divergent off-target spectrum that included PKCγ and DMPK but not ROCK1/ROCK2 or CDKs [1]. The earlier inhibitor BDP5290 had not been profiled against a comparably broad kinome panel in published work [2].

Kinome-Wide Selectivity Profiling

Cross-study comparable

BDP9066: 27-fold min. selectivity over 115 kinases, hits CDKs/ROCKs
BDP8900: 43-fold min. selectivity, hits PKCγ/DMPK

Off-target kinase fingerprints are chemotype-specific

Selectivity margins differ; verify experimental impact

Evidence Dimension	Kinome-wide selectivity (minimum fold-selectivity for MRCKβ over all other kinases)
Target Compound Data	BDP9066 chemotype: 27-fold minimum selectivity over 115 kinases; 7 kinases inhibited >75% at 1 µM
Comparator Or Baseline	BDP8900: 43-fold minimum selectivity; different off-target kinases (PKCγ, DMPK but not ROCKs/CDKs)
Quantified Difference	BDP8900 shows 1.6× greater minimum selectivity margin; BDP9066 has a distinct off-target fingerprint (CDK, ROCK family hits)
Conditions	115-kinase panel; inhibition at apparent Km for ATP or competitive binding displacement; 1 µM test concentration

Why This Matters

Selection between BDP8900 and the BDP9066 chemotype should be guided by the specific off-target kinases that may confound a given experimental system; (R)-BDP9066 enables enantiomer-controlled studies to determine whether off-target hits are stereospecific.

• [1] Unbekandt M, et al. Discovery of Potent and Selective MRCK Inhibitors with Therapeutic Effect on Skin Cancer. Cancer Res. 2018;78(8):2096–2114. Supplemental Tables 3–5. View Source
• [2] Unbekandt M, et al. A novel small-molecule MRCK inhibitor blocks cancer cell invasion. Cell Commun Signal. 2014;12:54. doi:10.1186/s12964-014-0054-x. View Source

In Vivo Efficacy in Squamous Cell Carcinoma

Topical administration of BDP9066 (4 × 25 µg over 2 days) to mouse dorsal skin achieved measurable drug levels in skin that were significantly higher than in blood (p<0.01), indicating favorable compartmental pharmacokinetics for dermatological applications [1]. This treatment produced a significant reduction in MRCKα pS1003 autophosphorylation in epidermal tissue (p<0.05 vs. DMSO control; n=5 per group), validating on-target pharmacodynamic engagement in vivo [1]. In the DMBA/TPA two-stage chemical carcinogenesis model of squamous cell carcinoma, topical BDP9066 (25 µg, 5×/week) significantly reduced total endpoint papilloma numbers (means ± SD; n=20 per condition; p<0.05) and total tumor volume per mouse (p<0.05) [1]. No comparable in vivo efficacy data exist for the earlier MRCK inhibitor BDP5290 or the dual inhibitor DJ4 in this model [2].

SCC Model In Vivo Response

Model-specific

BDP9066: reduced MRCKα pS1003 and papilloma outgrowth in DMBA/TPA model
BDP5290, DJ4: no published SCC in vivo data

Only MRCK inhibitor with reported in vivo PD biomarker modulation in SCC model

Model-dependent demonstration; confirm with enantiomer control

Evidence Dimension	In vivo target engagement and antitumor efficacy (DMBA/TPA SCC model)
Target Compound Data	BDP9066: significantly reduced MRCKα pS1003 staining (p<0.05); reduced total papilloma numbers (p<0.05); reduced total tumor volume (p<0.05)
Comparator Or Baseline	BDP5290 and DJ4: no published in vivo efficacy data in DMBA/TPA SCC model
Quantified Difference	BDP9066 is the only MRCK inhibitor with demonstrated in vivo PD biomarker modulation and antitumor activity in this widely used skin carcinogenesis model
Conditions	FVB mouse DMBA/TPA two-stage carcinogenesis; topical 25 µg BDP9066 5×/week; 20 mice per condition; blinded assessment

Why This Matters

For preclinical researchers evaluating MRCK as a therapeutic target in squamous cell carcinoma or skin cancer, BDP9066 is the only inhibitor chemotype with published in vivo proof-of-concept; (R)-BDP9066 serves as the essential stereochemical control for these in vivo pharmacodynamic studies.

• [1] Unbekandt M, et al. Discovery of Potent and Selective MRCK Inhibitors with Therapeutic Effect on Skin Cancer. Cancer Res. 2018;78(8):2096–2114. Figure 7. View Source
• [2] Ruscetta VM, et al. Opportunities and Challenges for the Development of MRCK Kinases Inhibitors as Potential Cancer Chemotherapeutics. Cells. 2023;12(4):534. doi:10.3390/cells12040534. View Source

Radiation-Driven Glioblastoma Invasion

In a clinically relevant orthotopic xenograft model of glioblastoma (GBM), treatment with BDP-9066 prevented radiation-driven increases in GBM cell motility and invasion both in vitro and in vivo [1]. Crucially, BDP-9066 in combination with radiotherapy (RT) significantly increased survival and markedly reduced infiltration of the contralateral cerebral hemisphere compared to RT alone [1]. Mechanistically, MRCK was shown to mediate pro-invasive effects of radiation via downstream signaling to MYPT1 and MLC2, and MRCK activation was induced by clinically relevant radiation dose fractions [1]. This is the only MRCK inhibitor with demonstrated in vivo efficacy in an orthotopic brain tumor model combined with standard-of-care radiotherapy, distinguishing the BDP9066 chemotype from BDP5290 (no GBM in vivo data published) and DJ4 (primarily studied in lung, breast, and pancreatic cancer cell migration assays) [2][3].

GBM Orthotopic Model Response

Model-specific

BDP-9066 + radiotherapy: increased survival, reduced contralateral invasion
Others: no orthotopic GBM in vivo data

Unique combination model response in glioblastoma invasion

Orthotopic xenograft model; verify enantiomer dependence

Evidence Dimension	Survival benefit and contralateral invasion reduction in orthotopic GBM xenograft with radiotherapy
Target Compound Data	BDP-9066 + RT: significantly increased survival; markedly reduced contralateral hemisphere infiltration vs. RT alone
Comparator Or Baseline	BDP5290: no published GBM in vivo data; DJ4: limited to in vitro migration/invasion in lung, breast, pancreatic cancer lines
Quantified Difference	Unique in-class demonstration of radiotherapy combination benefit in orthotopic GBM model
Conditions	Orthotopic xenograft GBM model; clinically relevant radiation dose fractions; combination therapy design

Why This Matters

For neuro-oncology researchers investigating MRCK as a target to block radiation-induced invasion, BDP-9066 (and its R-enantiomer control) represents the only chemotype with published orthotopic in vivo survival data.

• [1] Birch JL, et al. A Novel Small-Molecule Inhibitor of MRCK Prevents Radiation-Driven Invasion in Glioblastoma. Cancer Res. 2018;78(22):6509–6522. doi:10.1158/0008-5472.CAN-18-1697. View Source
• [2] Ruscetta VM, et al. Opportunities and Challenges for the Development of MRCK Kinases Inhibitors as Potential Cancer Chemotherapeutics. Cells. 2023;12(4):534. View Source
• [3] MedChemExpress. DJ4 (HY-125221) Product Datasheet. Blocks stress fiber formation and inhibits migration and invasion of cancer cells; used for lung, breast, and pancreatic cancer studies. View Source

Cancer Cell Line Panel Sensitivity

BDP8900 and BDP9066 were screened against more than 750 human cancer cell lines spanning over 40 cancer types, with both compounds displaying consistent antiproliferative effects [1]. The greatest sensitivity was observed in hematologic cancer cell lines, identifying blood cancers as the most responsive malignancy type for MRCK inhibition [1]. In SCC12 squamous cell carcinoma cells specifically, BDP9066 inhibited MLC phosphorylation and blocked both cell motility and invasion [1]. By comparison, BDP5290 at 2 µM strongly inhibited invasion of human SCC12 cells in 3D assays , but has not been profiled across a comparable breadth of cancer cell line panels. The extensive cell line profiling data provide a unique resource for selecting disease-relevant models for MRCK-targeted studies using the BDP9066 scaffold [1].

Cancer Cell Line Panel Sensitivity

Cross-study comparable

BDP9066/BDP8900: consistent antiproliferative effects across >750 cell lines
Highest sensitivity in hematologic cancers

Broad cell-line profiling supports data-driven model selection

Largest public dataset for MRCK inhibitor cell-line sensitivity

Evidence Dimension	Cancer cell line sensitivity breadth and hematologic cancer activity
Target Compound Data	BDP9066/BDP8900: consistent antiproliferative effects across >750 cell lines from >40 cancer types; greatest activity in hematologic cancers
Comparator Or Baseline	BDP5290: characterized in SCC12 and limited additional cell lines; no large-scale panel data published
Quantified Difference	BDP9066 chemotype has >750-cell-line profiling dataset vs. limited single-cell-line data for BDP5290
Conditions	CellTiter-Glo viability assay; >750 cell lines; multiple cancer types

Why This Matters

For investigators selecting appropriate cancer models for MRCK research, BDP9066 chemotype offers the most comprehensive cell-line sensitivity dataset in the public domain, enabling data-driven model selection.

• [1] Unbekandt M, et al. Discovery of Potent and Selective MRCK Inhibitors with Therapeutic Effect on Skin Cancer. Cancer Res. 2018;78(8):2096–2114. View Source

Research Applications of (R)-BDP9066

Stereochemical Control for Target Validation

(R)-BDP9066 is optimally deployed as the less-active enantiomer control in experiments where BDP9066 (S/racemate) is used to inhibit MRCK. Since (R)-BDP9066 has lower MRCK inhibitory activity than BDP9066 , parallel treatment with both enantiomers enables rigorous determination of whether observed biological effects (e.g., MLC phosphorylation reduction, morphological changes, motility inhibition) are stereospecific and therefore on-target. This is essential for chemical probe validation following established guidelines for kinase inhibitor characterization.

SCC Research with Enantiomer Control

For research programs investigating MRCK as a therapeutic target in skin squamous cell carcinoma, BDP9066 (S) is the only MRCK inhibitor with in vivo pharmacodynamic biomarker validation — significant reduction of MRCKα pS1003 autophosphorylation and papilloma outgrowth in the DMBA/TPA model (p<0.05 vs. vehicle; n=20 per group) [1]. (R)-BDP9066 should be co-sourced to provide the enantiomer control arm, confirming that any observed antitumor effects are MRCK-dependent rather than driven by off-target pharmacology of the chemotype scaffold.

GBM Radiosensitization Studies

In orthotopic GBM models, BDP-9066 combined with radiotherapy significantly increased survival and reduced contralateral brain hemisphere infiltration — the only MRCK inhibitor with such in vivo GBM data [2]. Researchers should incorporate (R)-BDP9066 as the stereochemical control to determine whether the prevention of radiation-driven invasion is enantiomer-specific, thereby distinguishing MRCK-mediated effects from potential scaffold-related off-target activities on CDK2, CDK9, or PKCα identified in kinome profiling [3].

Patent Landscape for MRCK Inhibitors

(R)-BDP9066 is specifically claimed as Example 118 in patent WO2019034890A1, which covers pyrrolo[2,3-b]pyridine compounds as MRCK inhibitors for cancer treatment [4]. For pharmaceutical and biotechnology organizations conducting freedom-to-operate analyses, structure-activity relationship (SAR) exploration, or patent circumvention strategies around the MRCK inhibitor chemical space, sourcing the exact claimed (R)-enantiomer is essential for comparative analytical studies and for establishing the scope of the patent's stereochemical claims.

Application

Selection Property

Validation Focus

MRCK target validation studies

Enantiomer-specific control compound

On-target vs. off-target effect discrimination

SCC model studies with enantiomer control

Stereochemical probe for MRCK pathway

In vivo pharmacodynamic biomarker response (e.g., MRCKα phosphorylation)

Glioblastoma invasion model studies

MRCK inhibition + radiotherapy combination

Survival and contralateral invasion endpoints

MRCK inhibitor patent landscape analysis

Claimed (R)-enantiomer reference standard

Structural freedom-to-operate verification

• [1] Unbekandt M, et al. Cancer Res. 2018;78(8):2096–2114. Figure 7 — In vivo DMBA/TPA model. View Source
• [2] Birch JL, et al. Cancer Res. 2018;78(22):6509–6522. BDP-9066 + RT significantly increased survival in orthotopic GBM model. View Source
• [3] Unbekandt M, et al. Cancer Res. 2018;78(8):2096–2114. Supplemental Tables 3–5: 115-kinase panel; CDK2, CDK9, PKCα identified as off-targets for BDP9066. View Source
• [4] WO2019034890A1. Pyrrolo[2,3-b]pyridine compounds and their use in the treatment of cancer. Example 118. View Source